Cas no 1249564-18-8 (4-(4-Aminopiperidin-1-yl)butanoic acid)

• Product Name: 4-(4-Aminopiperidin-1-yl)butanoic acid
• CAS No: 1249564-18-8
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5177665
• PubChem ID: 61402862
• Update Time: 2026-03-05

4-(4-Aminopiperidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminopiperidin-1-yl)butanoic acid
• 4-(4-aminopiperidin-1-yl)butanoicacid
• 4-(4-Aminopiperidin-1-yl)butanoic acid

• Inchi： 1S/C9H18N2O2/c10-8-3-6-11(7-4-8)5-1-2-9(12)13/h8H,1-7,10H2,(H,12,13)
• InChI Key： DDXKCIQHQCEUAR-UHFFFAOYSA-N
• SMILES： OC(CCCN1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• XLogP3: -2.5
• Topological Polar Surface Area: 66.6

Additional information on 4-(4-Aminopiperidin-1-yl)butanoic acid

4-(4-Aminopiperidin-1-yl)butanoic Acid (CAS No. 1249564-18-8)

4-(4-Aminopiperidin-1-yl)butanoic acid, identified by the CAS registry number 1249564-18-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of amino acids, specifically a derivative of butanoic acid, and features a piperidine ring substituted with an amino group. The structure of this compound is characterized by its unique combination of a cyclic amine and a carboxylic acid group, which contributes to its diverse chemical and biological properties.

The synthesis of 4-(4-Aminopiperidin-1-yl)butanoic acid involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it accessible for further research and potential applications in drug development. The compound's structure has been optimized to enhance its stability and bioavailability, which are critical factors in pharmaceutical applications.

From a pharmacological perspective, 4-(4-Aminopiperidin-1-yl)butanoic acid exhibits promising activity in various biological systems. Studies have shown that this compound interacts with key neurotransmitter systems, particularly those involving dopamine and serotonin. Its ability to modulate these pathways makes it a potential candidate for treating neurological disorders such as Parkinson's disease and depression. Recent research has focused on understanding the molecular mechanisms underlying its activity, with particular emphasis on its interaction with G-protein coupled receptors (GPCRs) and ion channels.

The therapeutic potential of 4-(4-Aminopiperidin-1-yl)butanoic acid extends beyond neurology. Preclinical studies have demonstrated its anti-inflammatory properties, suggesting its potential use in treating conditions such as arthritis and inflammatory bowel disease. Additionally, this compound has shown promise in anticancer research, where it has been found to inhibit the growth of various cancer cell lines through mechanisms involving apoptosis induction and inhibition of angiogenesis.

In terms of chemical properties, 4-(4-Aminopiperidin-1-yl)butanoic acid is soluble in common organic solvents such as dichloromethane and ethanol, while exhibiting limited solubility in water. Its melting point is approximately 200°C, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry. The compound's stability under different pH conditions has also been thoroughly investigated, revealing its suitability for use in both acidic and neutral environments.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular properties of 4-(4-Aminopiperidin-1-yl)butanoic acid. Molecular docking studies have provided insights into its binding affinities with various drug targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches have not only facilitated the design of more potent derivatives but also accelerated the drug discovery process.

In conclusion, 4-(4-Aminopiperidin-1-yl)butanoic acid (CAS No. 1249564-18-8) represents a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable tool in the development of novel therapeutic agents. As research continues to uncover new aspects of this compound's properties and mechanisms, it is likely to play an increasingly important role in advancing modern medicine.